2,4-Dihydro-4-(4-piperidinyl)-3H-1,2,4-triazol-3-one

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• IUPAC Name: 4-piperidin-4-yl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C7H12N4O/c12-7-10-9-5-11(7)6-1-3-8-4-2-6/h5-6,8H,1-4H2,(H,10,12)
• InChI Key: PDFCBDCBZDXJTE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C=NNC2=O

Description

2,4-Dihydro-4-(4-piperidinyl)-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C7H12N4O and its molecular weight is 168.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2,4-Dihydro-4-[1-(phenylmethyl)-4-piperidinyl]-3H-1,2,4-triazol-3-one (Example 64(b)) (2.2 g) was divided between 2, 10 mL vials. 1,4-Cyclohexadiene (5 mL) and palladium hydroxide (270 mg, 20 wt. % on carbon) were added to each vial and the reactions were heated at 100° C. for 30 minutes within a microwave. The reaction mixtures were combined, ethanol (50 mL) and water (50 mL) were added and the mixture was filtered through diatomaceous earth and evaporated to give the sub-title compound as a solid (720 mg).